Cas no 1173103-84-8 (3-(BENZENESULFONYL)-5,7-DIMETHYL-2-METHYLSULFANYLPYRAZOLO[1,5-A]PYRIMIDINE)

• Product Name: 3-(BENZENESULFONYL)-5,7-DIMETHYL-2-METHYLSULFANYLPYRAZOLO[1,5-A]PYRIMIDINE
• CAS No: 1173103-84-8
• MF: C₁₅H₁₅N₃O₂S₂
• MW: 333.428500413895
• CID: 3291910
• PubChem ID: 44155874
• Update Time: 2025-04-21

3-(BENZENESULFONYL)-5,7-DIMETHYL-2-METHYLSULFANYLPYRAZOLO[1,5-A]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 3-(BENZENESULFONYL)-5,7-DIMETHYL-2-METHYLSULFANYLPYRAZOLO[1,5-A]PYRIMIDINE
• L6B63H3RXJ
• BDBM50340726
• 1173103-84-8
• 5,7-dimethyl-2-(methylthio)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidine
• CHEMBL1668500
• GLXC-10554
• SB18752
• CD-008-0173
• US8552005, 1.1(5)
• 5,7-DIMETHYL-2-(METHYLSULFANYL)-3-(PHENYLSULFONYL)PYRAZOLO[1,5-A]PYRIMIDINE
• AVN-211
• SCHEMBL3399354
• DTXSID001032056
• AKOS028114544
• 3-Benzenesulfonyl-5,7-dimethyl-2-methylsulfanylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 5,7-dimethyl-2-(methylthio)-3-(phenylsulfonyl)-

• Inchi： 1S/C15H15N3O2S2/c1-10-9-11(2)18-14(16-10)13(15(17-18)21-3)22(19,20)12-7-5-4-6-8-12/h4-9H,1-3H3
• InChI Key： KSAUCBGUWGWPDL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(=NN2C(C)=CC(C)=NC2=1)SC)(=O)=O

Computed Properties

• Exact Mass: 333.06056908Da
• Monoisotopic Mass: 333.06056908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 98Ų